Cas no 53408-96-1 (4-Nitrobenzo-18-crown-6)

4-Nitrobenzo-18-crown-6 structure

Product Name:4-Nitrobenzo-18-crown-6

CAS No:53408-96-1

Molecular Formula:C₁₆H₂₃NO₈

Molecular Weight:357.3557

MDL:MFCD00143207

CID:89759

PubChem ID:87573881

4-Nitrobenzo-18-crown-6 Properties

Names and Identifiers

- 4-Nitrobenzo-18-crown-6
- 4'-Nitrobenzo-18-crown 6-Ether
- 2,3-(4-NITROBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE
- 20-nitro-2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene
- Nitrobenzo-18-crown-6
- 2,3,5,6,8,9,11,12,14,15-Decahydro-18-nitro-1,4,7,10,13,16-benzohexaoxacyclooctadecin
- LQXOKBZWNFJJGI-UHFFFAOYSA-N
- LQXOKBZWNFJJGI-UHFFFAOYSA-
- STL089801
- VZ29531
- API
- 18-Nitro-2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine
- 21-nitro-2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene
- 18-nitro-2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine
- A829571
- SR-01000390240
- T72582
- FT-0619211
- DTXSID10345156
- AKOS001026593
- CS-0322969
- MFCD00143207
- Z56778263
- N0562
- 53408-96-1
- SCHEMBL14849221
- SR-01000390240-1
- F1791-1332
- 4'-Nitrobenzo-18-crown-6
- InChI=1/C16H23NO8/c18-17(19)14-1-2-15-16(13-14)25-12-10-23-8-6-21-4-3-20-5-7-22-9-11-24-15/h1-2,13H,3-12H2
- 18-Nitro-2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine #
- 4'-Nitrobenzo-18-crown-6-ether
- 4- Nitrobenzo-18-crown-6
- nitrobenzo-18-crown-6
- 2,3-(4-Nitrobenzo)-1,4,7,10,13,16-hexaoxacyclooctadec-2-ene
- DB-052332
- +Expand
- MDL： MFCD00143207
- InChIKey： LQXOKBZWNFJJGI-UHFFFAOYSA-N
- Inchi： 1S/C16H23NO8/c18-17(19)14-1-2-15-16(13-14)25-12-10-23-8-6-21-4-3-20-5-7-22-9-11-24-15/h1-2,13H,3-12H2
- SMILES： O1C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC2C([H])=C(C([H])=C([H])C=2OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C1([H])[H])[N+](=O)[O-]

Computed Properties

Exact Mass: 357.14200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 0
Monoisotopic Mass: 357.142367
Heavy Atom Count: 25
Complexity: 365
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 101

Experimental Properties

LogP: 1.95560
PSA: 101.20000
Refractive Index: 1.5230 (estimate)
Boiling Point: 453.11°C (rough estimate)
Melting Point: 83.0 to 87.0 deg-C
Flash Point: 110 C
Color/Form: powder
Solubility: Not determined
Density: 1.163

4-Nitrobenzo-18-crown-6 Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S26-S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi C F
Hazard Statement： H303-H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
Prompt：warning
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Risk Phrases： 36/37/38-34-11
Signal Word：warning
FLUKA BRAND F CODES：3

4-Nitrobenzo-18-crown-6 Customs Data

HS CODE：29329985
Customs Data：

China Customs Code:
29329985

4-Nitrobenzo-18-crown-6 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MBY-250mg	4-NITROBENZO-18-CROWN-6	53408-96-1	98%	250mg	$21.00	2024-04-30
A2B Chem LLC	AB68110-250mg	4-Nitrobenzo-18-crown-6	53408-96-1	98%	250mg	$19.00	2024-04-19
Aaron	AR003MKA-100mg	4-NITROBENZO-18-CROWN-6	53408-96-1	98%	100mg	$6.00
abcr	AB118191-1 g	4-Nitrobenzo-18-crown-6, 97%; .	53408-96-1	97%	1 g	€102.60	2023-07-20
Ambeed	A695611-250mg	18-Nitro-2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine	53408-96-1	98%	250mg	$26.0	2024-07-18
Apollo Scientific	OR10925-1g	4'-Nitrobenzo-18-crown-6-ether	53408-96-1	98%	1g	£61.00
eNovation Chemicals LLC	Y1239471-1g	4-NITROBENZO-18-CROWN-6	53408-96-1	98%	1g	$170
TRC	N900815-10mg	4-Nitrobenzo-18-crown-6	53408-96-1		10mg	$ 50.00	2022-06-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A16138-1g	4-Nitrobenzo-18-crown-6, 99%	53408-96-1	99%	1g	￥1147.00	2023-03-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1393639-100mg	4-Nitrobenzo-18-crown-6	53408-96-1	98%	100mg	￥54.00

4-Nitrobenzo-18-crown-6 Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:53408-96-1)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:53408-96-1)4-Nitrobenzo-18-crown-6

Purity:99%

Quantity:5g

Price($):238.0

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